Cas no 55580-07-9 (4-(4-Bromophenoxy)butanoic acid)

4-(4-Bromophenoxy)butanoic acid structure
55580-07-9 structure
Product Name:4-(4-Bromophenoxy)butanoic acid
CAS No:55580-07-9
MF:C10H11BrO3
MW:259.096542596817
MDL:MFCD03964634
CID:879930
PubChem ID:2384454
Update Time:2025-04-19

4-(4-Bromophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Bromophenoxy)butanoic acid
    • 4-(4-BROMO-PHENOXY)-BUTYRIC ACID
    • butanoic acid, 4-(4-bromophenoxy)-
    • 4-(4-bromophenoxy)butyric acid
    • Enamine_005238
    • CAYLTZLOXKEIFY-UHFFFAOYSA-N
    • HMS1408O02
    • 8115AB
    • NE49366
    • IDI1_007825
    • ST24042926
    • Z56886468
    • EN300-04487
    • MFCD03964634
    • 55580-07-9
    • AKOS000200723
    • CS-0059799
    • NCGC00331307-01
    • 4-(4-bromophenoxy)butanoicacid
    • DB-122977
    • SCHEMBL1822003
    • AB01324864-02
    • SY138471
    • DTXSID70368361
    • DS-4078
    • MDL: MFCD03964634
    • Inchi: 1S/C10H11BrO3/c11-8-3-5-9(6-4-8)14-7-1-2-10(12)13/h3-6H,1-2,7H2,(H,12,13)
    • InChI Key: CAYLTZLOXKEIFY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCCCC(=O)O

Computed Properties

  • Exact Mass: 257.98913
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2.4

Experimental Properties

  • PSA: 46.53

4-(4-Bromophenoxy)butanoic acid Pricemore >>

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